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Compound of Interest

Chlorobis(cyclooctene)rhodium
Compound Name:
dimer

Cat. No.: B12439840

Get Quote

Executive Summary

Chlorobis(cyclooctene)rhodium(l) dimer, commonly abbreviated as [RhCl(coe)z]z, is a premier

organometallic precatalyst widely utilized in drug discovery and advanced organic synthesis.[1]
[2] Its utility stems from the lability of the cyclooctene (COE) ligands, which allows for facile
substitution by phosphines or N-heterocyclic carbenes (NHCs) to generate active catalytic
species in situ.[2]

However, this chemical utility introduces specific safety and handling mandates.[2] As a
Rhodium(l) species, it is air-sensitive and poses acute toxicity risks via inhalation, ingestion,
and dermal contact.[2] This guide synthesizes Safety Data Sheet (SDS) parameters with
practical laboratory protocols to ensure both personnel safety and experimental integrity.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6][7][8]
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Parameter

Data

Chemical Name

Chlorobis(cyclooctene)rhodium(l) dimer

[RhCl(coe)z]z; Di-p-

Synonyms } ) )
chlorotetrakis(cyclooctene)dirhodium(l)
CAS Number 12279-09-3
Molecular Formula Cs2Hs6Cl2Rh2
Molecular Weight 717.51 g/mol
Appearance Orange to red-brown crystalline powder
Melting Point ~190 °C (decomposition)
. Soluble in Dichloromethane (DCM), Toluene,
Solubility ]
THF; Insoluble in water
Air-sensitive; Hygroscopic.[1][2][3] Decomposes
Stability slowly in air; rapid decomposition in solution if

exposed to oxygen.[2]

Hazard Identification (GHS Classification)

Based on GHS (Globally Harmonized System) standards.

Signal Word:WARNING

Health Hazards

The compound exhibits Acute Toxicity (Category 4) across all major exposure routes.[2][4]
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Hazard Code Hazard Statement ClinicallSafety Implication

Rhodium salts can be

H302 Harmful if swallowed nephrotoxic and hepatotoxic.

[2]

Dermal absorption is a viable

H312 Harmful in contact with skin pathway for systemic toxicity.

[2]

Dust/aerosol inhalation risks
H332 Harmful if inhaled lung irritation and systemic

absorption.[2]

Contact dermatitis risk;

H315 Causes skin irritation requires immediate washing.

[2]

Risk of corneal damage from
H319 Causes serious eye irritation particulate abrasion and

chemical irritation.[2]

Target organ: Respiratory
H335 May cause respiratory irritation  system.[2][5][3][6] Use local
exhaust ventilation.[2]

Precautionary Strategy

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][4][6]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][6]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2][6]
Remove contact lenses if present and easy to do.[2][6]

Technical Handling Protocols (Air-Sensitive
Workflow)
The Mechanism of Instability
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The [RhCI(coe)z]= complex relies on the coordination of the cyclooctene alkene to the Rh(l)
center.[2] Oxygen exposure leads to the oxidation of the alkene ligands or the metal center
itself (Rh(l)

Rh(111)), irreversibly deactivating the catalyst and potentially forming unidentified rhodium
oxides.[2] Therefore, inert atmosphere techniques are mandatory not just for safety, but for
scientific success.[2]

Workflow Visualization: Inert Handling

The following diagram outlines the decision logic for handling this compound to maintain
catalytic activity and safety.
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Start: [RhCl(coe)2]2 Handling

Storage: < 0°C (Freezer)
Under Argon/Nitrogen

Select Environment

High Precision/Long Storage \ Quick Use/Solution Transfer

Glovebox (Preferred) Schlenk Line
02 < 0.5 ppm (Vacuum/Inert Cycles)

Under N2 flow

Weighing & Transfer
(Anti-static gun recommended)

l

Add Degassed Solvent
(Freeze-Pump-Thaw)

Reaction Setup

(Ligand Exchange/Catalysis)

Click to download full resolution via product page

Caption: Figure 1.[2] Inert atmosphere handling workflow for [RhCl(coe)z]z to prevent catalyst
deactivation.

Protocol: Schlenk Line Transfer

* Preparation: Flame-dry all glassware under vacuum. Backfill with dry Nitrogen or Argon.[2]
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+ Retrieval: Remove the container from the freezer and allow it to warm to room temperature
before opening to prevent water condensation on the solid.

+ Weighing: Ideally, weigh inside a glovebox. If using a Schlenk line, weigh quickly into a tared
Schlenk tube under a strong counter-flow of inert gas.[2]

¢ Solvation: Use only anhydrous, degassed solvents (e.g., DCM or Toluene sparged with N2 or
processed via Freeze-Pump-Thaw).[2]

Emergency Response & First Aid

In the event of exposure, the response must be rapid to mitigate the acute toxicity risks
(H302/H312/H332).[2]

Emergency Decision Tree

Remove to Fresh Air

P— . S(pport Breathing
Inhalation Call Physician

Brush off loose particles
Wash with soap/water (15 min)
Remove contam. clothing

Skin Contact

Exposure Incident

Rinse w/ water (15 min)
S Lift eyelids

Consult Ophthalmologist

Rinse mouth
Do NOT induce vomiting
Call Poison Control

Ingestion

Click to download full resolution via product page

Caption: Figure 2. Immediate response protocols for [RhCl(coe)z]> exposure incidents.

Fire Fighting Measures|[9]

» Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.benchchem.com/product/b12439840/docs?utm_src=pdf-body-img#technical-safety-handling-guide-chlorobis-cyclooctene-rhodium-i-dimer
https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12439840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Specific Hazards: Emits toxic fumes under fire conditions, including Hydrogen Chloride (HCI)
gas and Rhodium oxides.[2]

e PPE: Firefighters must wear Self-Contained Breathing Apparatus (SCBA).[2][4]

Storage and Disposal
Storage Requirements[1][3][10]

o Temperature: Store at 2—8°C (Refrigerator) or < -20°C (Freezer) for long-term stability.
o Atmosphere: Strictly under Inert Gas (Argon or Nitrogen).[2]

o Container: Keep tightly closed. Use Parafilm or electrical tape to seal caps if stored outside a
glovebox.[2]

Waste Disposal

e Segregation: Do not mix with general organic waste.[2] Segregate into "Heavy Metal Waste"
or specific "Rhodium Waste" streams if available for reclamation.[2]

o Protocol: Dissolve in a compatible solvent and dispose of via a licensed hazardous waste
contractor.[2] Rhodium is a precious metal; check with your EHS department regarding
recovery programs.[2]
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+ American Elements. (2025).[2][4] Chlorobis(cyclooctene)rhodium(l) Dimer Safety Data. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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